Cas no 39178-69-3 (Cyclohexanone, 3-butyl-)

Cyclohexanone, 3-butyl- structure
Cyclohexanone, 3-butyl- structure
Product Name:Cyclohexanone, 3-butyl-
CAS No:39178-69-3
MF:C10H18O
MW:154.249323368073
CID:1497963
PubChem ID:566193
Update Time:2025-04-21

Cyclohexanone, 3-butyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 3-butyl-
    • 3-butylcyclohexan-1-one
    • NS00096199
    • AKOS013845343
    • 3-Butyl-cyclohexanone
    • 3-n-Butylcyclohexanone
    • DTXSID60340631
    • SCHEMBL918157
    • 3-butyl-cyclohexan-1-one
    • 39178-69-3
    • 3-butylcyclohexanone
    • Inchi: 1S/C10H18O/c1-2-3-5-9-6-4-7-10(11)8-9/h9H,2-8H2,1H3
    • InChI Key: ORIINXCHZXECLA-UHFFFAOYSA-N
    • SMILES: O=C1CCCC(C1)CCCC

Computed Properties

  • Exact Mass: 154.13584
  • Monoisotopic Mass: 154.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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